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Documented Agarospirol Content

The following table summarizes the specific findings on agarospirol content from the search results:

Aquilaria Species
Agarospirol Content /
Notes

Context of Identification
Source /
Citation

Aquilaria agallocha
(synonym for A.
malaccensis)

12.5% of the bulk agarwood

oil [1]

Chemical analysis of

agarwood oil.

[1]

Aquilaria sinensis A major compound identified
in the essential oil [2]

Oil extracted via Ultrasonic
Hydrodistillation (UHD).

[2]

Aquilaria malaccensis Detection confirmed after 3
months of artificial fungal

infection [3]

Used as a marker to confirm
successful agarwood

formation.

[3]

Experimental Protocols and Context

For the data presented above, here are the key methodological details:
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For A. agallocha (A. malaccensis)* [1]: The study identified chemical constituents from agarwood

oil, but the specific extraction and analytical methodology (e.g., GC-MS conditions) for this particular
finding was not detailed in the abstract.

For A. sinensis [2]: The research employed Ultrasonic Hydrodistillation (UHD) for essential oil
extraction. The optimized UHD parameters were:

Ultrasound time: 40 min
Ultrasound power: 400 W

Hydrodistillation time: 120 h
The chemical identification was performed using Gas Chromatography-Mass Spectrometry
(GC-MS).

For A. malaccensis (Artificial Infection)* [3]: The formation of agarwood (and by extension,

agarospirol) was induced by artificial infection with endophytic fungi isolated from other A.
malaccensis trees and soil. The presence of agarospirol was confirmed in samples collected just 3
months post-infection, indicating a rapid induction process.

Analytical Workflow for Compound Identification

The following diagram illustrates a generalized experimental workflow for the extraction, isolation, and

identification of agarospirol from Aquilaria wood, based on the methodologies cited.
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Suggestions for Further Research

Given the scarcity of direct comparative data, you may need to investigate further to create a comprehensive

guide. I suggest:
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Consult Specialized Databases: Search in-depth in scientific databases like SciFinder, Reaxys, or

PubMed for articles specifically focused on the phytochemical profiling of less-documented Aquilaria
species.

Explore "Agarwood Oil" Profiles: While a compound's presence may be confirmed, its relative
concentration can vary dramatically. Look for full chemical profiles of essential oils from different

species, which often report the percentage composition of constituents like agarospirol.
Review Broader Context: The key compounds responsible for the distinct scent and medicinal

effects of agarwood are sesquiterpenes (like agarospirol) and chromones [4]. The specific profile of
these compounds, rather than a single constituent, often defines the quality and value of agarwood

from a particular species or region [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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